Cas no 187164-87-0 (1,3-Benzodioxole-5-carbonitrile, 6-amino-)

• Product Name: 1,3-Benzodioxole-5-carbonitrile, 6-amino-
• CAS No: 187164-87-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 114977
• PubChem ID: 687979
• Update Time: 2025-04-18

1,3-Benzodioxole-5-carbonitrile, 6-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carbonitrile, 6-amino-
• 6-Amino-1,3-benzodioxole-5-carbonitrile
• 005013
• 2-amino-4,5-methylenedioxy-benzonitrile
• 2-cyano-4,5-methylenedioxyaniline
• 5-amino-6-cyanobenzo< d> < 1,3> dioxale
• 6-amino-2H-benzo[d]1,3-dioxolane-5-carbonitrile
• 6-Amino-benzo[1,3]dioxol-5-carbonitril
• 6-amino-benzo[1,3]dioxole-5-carbonitrile
• AC1LEL28
• CTK7C7463
• HMS1630C05
• SBB002455
• STK772152
• SureCN1622661
• ZERO
• 6-Amino-1,3-benzodioxol-5-yl cyanide
• 6-Aminobenzo[d][1,3]dioxole-5-carbonitrile
• DTXSID00350774
• 1,3-Benzodioxole-5-carbonitrile, 6-amino-
• 187164-87-0
• 6-Aminobenzo[1,3]dioxole-5-carbonitrile
• AKOS005617685
• CS-0214342
• SCHEMBL1622661

• Inchi： 1S/C8H6N2O2/c9-3-5-1-7-8(2-6(5)10)12-4-11-7/h1-2H,4,10H2
• InChI Key： WHSLUSAPNOCFII-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C#N)C(=CC1=2)N

Computed Properties

• Exact Mass: 162.04298
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 68.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles